Cas no 1600073-64-0 (2-Oxiranecarboxylic acid, 3-methyl-3-(tetrahydro-3-furanyl)-, methyl ester)

• Product Name: 2-Oxiranecarboxylic acid, 3-methyl-3-(tetrahydro-3-furanyl)-, methyl ester
• CAS No: 1600073-64-0
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 5275261
• Update Time: 2025-06-28

2-Oxiranecarboxylic acid, 3-methyl-3-(tetrahydro-3-furanyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylic acid, 3-methyl-3-(tetrahydro-3-furanyl)-, methyl ester

• Inchi： 1S/C9H14O4/c1-9(6-3-4-12-5-6)7(13-9)8(10)11-2/h6-7H,3-5H2,1-2H3
• InChI Key： XXDCSEMWTDGWHE-UHFFFAOYSA-N
• SMILES： O1C(C)(C2CCOC2)C1C(OC)=O

Additional information on 2-Oxiranecarboxylic acid, 3-methyl-3-(tetrahydro-3-furanyl)-, methyl ester

Professional Introduction to 2-Oxiranecarboxylic acid, 3-methyl-3-(tetrahydro-3-furanyl)-, methyl ester (CAS No. 1600073-64-0)

2-Oxiranecarboxylic acid, 3-methyl-3-(tetrahydro-3-furanyl)-, methyl ester, with the CAS number 1600073-64-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of an oxirane ring fused with a carboxylic acid ester moiety, making it a versatile intermediate in the synthesis of more complex pharmacophores. The structural features of this compound, particularly the tetrahydro-3-furanyl substituent, contribute to its unique reactivity and potential applications in medicinal chemistry.

The significance of this compound in modern chemical biology stems from its ability to serve as a building block for the development of novel therapeutic agents. The oxirane ring, also known as an epoxide, is a highly reactive functional group that can undergo various transformations, including ring-opening reactions with nucleophiles. This reactivity makes it an invaluable tool for constructing complex molecular architectures. In particular, the presence of the methyl ester group enhances the solubility and stability of the compound, facilitating its use in synthetic protocols.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in medicinal chemistry. The tetrahydro-3-furanyl moiety is a prominent feature in many bioactive molecules, exhibiting properties such as improved metabolic stability and enhanced binding affinity to biological targets. This structural motif has been extensively explored in the design of drugs targeting various diseases, including cancer and neurological disorders. The incorporation of this group into 2-Oxiranecarboxylic acid, 3-methyl-3-(tetrahydro-3-furanyl)-, methyl ester not only enhances its synthetic utility but also opens up possibilities for developing innovative therapeutic strategies.

The chemical synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. The synthesis typically begins with the preparation of a precursor containing the oxirane ring, followed by functionalization with the tetrahydro-3-furanyl group and subsequent esterification. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to improve the efficiency and selectivity of these transformations.

In academic research, this compound has been utilized as a key intermediate in the development of novel bioactive molecules. For instance, studies have demonstrated its role in synthesizing inhibitors targeting enzymes involved in cancer progression. The oxirane ring can be strategically opened to introduce various substituents that modulate enzyme activity. Additionally, the methyl ester group provides a handle for further derivatization, allowing chemists to explore different pharmacological profiles.

The pharmaceutical industry has also shown interest in this compound due to its potential as a lead molecule for drug development. Preclinical studies have investigated its efficacy and safety profile in various disease models. The structural features of 2-Oxiranecarboxylic acid, 3-methyl-3-(tetrahydro-3-furanyl)-, methyl ester, particularly the combination of the oxirane and tetrahydrofuran moieties, make it an attractive candidate for further exploration.

The role of computational chemistry in understanding the reactivity and biological activity of this compound cannot be overstated. Molecular modeling studies have provided insights into how different substituents influence the electronic properties and binding interactions with biological targets. These computational approaches complement experimental efforts by predicting potential drug candidates and optimizing their structures for improved efficacy.

The future prospects for this compound are promising, with ongoing research focusing on expanding its synthetic applications and exploring new therapeutic avenues. Innovations in synthetic methodologies will continue to enhance access to derivatives of this molecule, enabling more comprehensive investigations into their biological effects.

In conclusion, 2-Oxiranecarboxylic acid, 3-methyl-3-(tetrahydro-3-furanyl)-, methyl ester (CAS No. 1600073-64-0) represents a significant advancement in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features make it a valuable intermediate for developing novel therapeutic agents targeting various diseases. As research progresses, this compound is expected to play an increasingly important role in drug discovery and development.